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Compound of Interest

Compound Name: Modoflaner

Cat. No.: B3321297 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: Publicly available scientific literature on Modoflaner is limited. The following

application notes and protocols are based on the available information and general principles

of insecticide development and integrated pest management (IPM) for compounds with a

similar proposed mechanism of action. These should be regarded as a starting point for

research and development, not as definitive guidelines for use.

Introduction
Modoflaner is an insecticide belonging to the isophenylamide chemical class[1][2]. Its

proposed mechanism of action is the allosteric regulation of gamma-aminobutyric acid (GABA)-

gated chloride channels in insects[1][2]. As a GABA receptor modulator, Modoflaner likely

disrupts neurotransmission in the central nervous system of susceptible insects, leading to

paralysis and death. This mode of action can offer an alternative or rotational tool in insecticide

resistance management programs.

The integration of Modoflaner into an Integrated Pest Management (IPM) program requires a

thorough understanding of its efficacy against target pests, its toxicological profile on non-target

organisms, and optimal application strategies to minimize environmental impact while

maximizing pest control.
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Property Value Reference

Chemical Name

6-fluoro-N-(2-fluoro-3-((2-iodo-

4-(perfluoropropan-2-yl)-6-

(trifluoromethyl)phenyl)carbam

oyl)phenyl)nicotinamide

[2]

CAS Number 1331922-53-2 [2]

Molecular Formula C23H10F12IN3O2 [2]

Molecular Weight 715.237 g/mol [2]

Mechanism of Action: Allosteric Modulation of
GABA Receptors
Modoflaner is proposed to act as a positive allosteric modulator of GABA-gated chloride

channels. In the insect nervous system, GABA is the primary inhibitory neurotransmitter. When

GABA binds to its receptor, it opens a chloride ion channel, leading to hyperpolarization of the

neuron and inhibition of nerve impulse transmission. Allosteric modulators bind to a site on the

receptor that is different from the GABA binding site and can enhance the effect of GABA,

causing the channel to stay open for longer. This leads to an excessive influx of chloride ions,

resulting in a constant state of inhibition, paralysis, and eventual death of the insect.
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Proposed mechanism of action for Modoflaner at the insect GABA receptor.

Efficacy Data (Limited)
Detailed, peer-reviewed efficacy data for Modoflaner is scarce in the public domain. The

following information has been noted:

Target Pest(s)
Concentration/
Dose

Duration Efficacy Reference

Moth,

Xylophone, and

Gray

Planthopper

100 mg/mL 6 days >70% mortality [1]

Female Adult

Ticks

0.032 µ g/piece

(intraperitoneal

injection)

7 days

Prevents egg-

laying or

hatching

[1]

Note: The experimental conditions for the above data are not fully described, and these results

should be considered preliminary.
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Experimental Protocols (Generalized)
Due to the lack of specific published studies on Modoflaner, the following are generalized

protocols for evaluating a novel insecticide. These should be adapted based on the target pest

and specific research questions.

Laboratory Bioassays for Efficacy (LC50/LD50
Determination)
Objective: To determine the concentration or dose of Modoflaner that is lethal to 50% of a test

population of a target insect species.

Materials:

Technical grade Modoflaner

Appropriate solvent (e.g., acetone, DMSO)

Surfactant (e.g., Triton X-100)

Distilled water

Test insects of a uniform age and stage (e.g., third-instar larvae)

Petri dishes or appropriate containers

Diet for the test insect

Micropipettes

Environmental chamber with controlled temperature, humidity, and photoperiod

Procedure:

Stock Solution Preparation: Prepare a stock solution of Modoflaner in the chosen solvent.

Serial Dilutions: Create a series of dilutions from the stock solution to establish a range of

concentrations expected to cause between 10% and 90% mortality. A control group with
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solvent and surfactant only should be included.

Application:

Diet Incorporation: For chewing insects, incorporate the different concentrations of

Modoflaner into the insect diet.

Topical Application: For contact toxicity, apply a small, known volume of each dilution

directly to the dorsal thorax of each insect.

Leaf Dip Assay: For sucking or chewing insects, dip host plant leaves in each solution for

a set time, allow them to dry, and then introduce the insects.

Exposure: Place a set number of insects (e.g., 20) into each container with the treated diet or

leaves. Each concentration should have multiple replicates (e.g., 3-5).

Incubation: Maintain the insects in an environmental chamber under conditions suitable for

their development.

Mortality Assessment: Record mortality at set time points (e.g., 24, 48, 72 hours). Insects

that are unable to move when prodded are considered dead.

Data Analysis: Use probit analysis to calculate the LC50 or LD50 values and their 95%

confidence intervals.
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Workflow for a laboratory insecticide bioassay.

Non-Target Organism Toxicity Testing (Generalized)
Objective: To assess the acute toxicity of Modoflaner to representative non-target organisms

(e.g., honeybees, ladybugs, earthworms, aquatic invertebrates).

Protocol (Example: Honeybee Acute Contact Toxicity):
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Follow established guidelines, such as those from the OECD (e.g., Guideline 214).

Apply a range of doses of Modoflaner dissolved in a suitable solvent to the dorsal thorax of

adult worker honeybees.

Include a solvent-only control and a toxic reference standard.

House the bees in cages with a sugar solution.

Record mortality at 24, 48, and 72 hours.

Calculate the LD50 value.

Integration into Pest Management Programs
The successful integration of Modoflaner into an IPM program will depend on several factors

that require further research:

Spectrum of Activity: Determining the range of pests effectively controlled by Modoflaner.

Residual Activity: Understanding how long the compound remains effective after application

under field conditions.

Sublethal Effects: Investigating any effects on pest behavior, development, or reproduction at

concentrations below the lethal dose.

Compatibility: Assessing the compatibility of Modoflaner with other control methods,

including biological control agents.

Resistance Management: Due to its specific mode of action, it is crucial to use Modoflaner
in rotation with insecticides from different IRAC groups to delay the development of

resistance.

Future Research Directions
To fully understand the potential of Modoflaner in IPM, further research is critically needed in

the following areas:
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Comprehensive Efficacy Studies: Generation of robust LC50/LD50 data for a wide range of

economically important pests.

Field Trials: Evaluation of Modoflaner's performance under real-world agricultural

conditions.

Toxicology: In-depth studies on the acute and chronic toxicity to a broad range of non-target

terrestrial and aquatic organisms.

Environmental Fate: Investigation of the persistence and degradation of Modoflaner in soil

and water.

Resistance Mechanisms: Studies to understand the potential for and mechanisms of

resistance development in target pests.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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